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Compound of Interest

Compound Name: YL-939

Cat. No.: B10857255

Audience: Researchers, scientists, and drug development professionals.

Introduction: YL-939 is a potent and non-classical inhibitor of ferroptosis, a form of regulated
cell death characterized by iron-dependent lipid peroxidation.[1][2][3][4] Unlike many other
ferroptosis inhibitors, YL-939 does not function as an antioxidant or an iron chelator.[2][3] Its
mechanism of action involves binding to its biological target, prohibitin 2 (PHB2).[2][3][4] This
interaction promotes the expression of the iron storage protein ferritin, leading to a reduction in
intracellular iron levels and thereby decreasing the cell's susceptibility to ferroptosis.[2][3][4]
YL-939 has demonstrated efficacy in various cell-based assays, with IC50 values in the sub-
micromolar range, and has shown therapeutic potential in preclinical models of ferroptosis-
related diseases, such as acute liver injury.[1][2]

Proper preparation of a YL-939 stock solution is the first critical step for ensuring reproducible
and reliable experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of YL-939 stock solutions.

Quantitative Data Summary

The key chemical and physical properties of YL-939 are summarized in the table below for
easy reference.
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Property Value Reference

8-(3,6-dihydro-2H-pyran-4-
1)-2-phenyl-6-(1-(piperidin-4-

Chemical Name y-2-phenyl-6-(1-(pip (5]
yI)-1H-pyrazol-4-

yl)imidazo[1,2-a]pyrazine

Molecular Formula C25H26N6O [5]
Molecular Weight 426.52 g/mol [5]
Appearance Off-white to light yellow solid [1]
) >98% (as typically supplied for
Purity
research use)
Primary Solvent Dimethyl sulfoxide (DMSO) [1]
o 100 mg/mL (equivalent to

Solubility in DMSO [1]

234.46 mM)

Experimental Protocols

Materials and Equipment:
e YL-939 powder

e Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials (amber or covered in foil)
» Pipettes and sterile, filter-barrier pipette tips

o Vortex mixer

o Water bath or heat block (optional, for warming)

» Ultrasonic bath (optional, for sonication)
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o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Protocol for Preparing a 10 mM YL-939 Stock Solution:

This protocol describes the preparation of a 10 mM stock solution in DMSO. Calculations can
be adjusted accordingly for different desired concentrations.

o Preparation and Weighing:

o Before starting, allow the YL-939 vial to equilibrate to room temperature for at least 15-20
minutes to prevent condensation of moisture onto the powder.

o In a fume hood, carefully weigh out the desired amount of YL-939 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.265 mg of YL-939.

» Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x 0.010 mol/L x 426.52 g/mol = 0.004265 g = 4.265 mg
o Transfer the weighed powder into a sterile microcentrifuge tube.
 Dissolution:

o Add the calculated volume of high-quality, anhydrous DMSO to the tube containing the YL-
939 powder. For the example above, add 1 mL of DMSO. It is crucial to use newly opened
DMSO, as hygroscopic (water-absorbed) DMSO can significantly reduce the solubility of
the compound.[1]

o Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
o Assisted Solubilization (If Necessary):

o If the compound does not fully dissolve after vortexing, gentle warming and sonication can
be applied.

o Warming: Warm the solution in a water bath or heat block set to a maximum of 60°C for 5-
10 minutes.[1] Do not overheat, as it may degrade the compound.
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o Sonication: Place the tube in an ultrasonic bath for 5-10 minutes.

o Visually inspect the solution to ensure all solid particles have dissolved and the solution is
clear.

» Aliquoting and Storage:

o Once the YL-939 is completely dissolved, dispense the stock solution into smaller, single-
use aliquots in sterile, light-protected (amber or foil-wrapped) tubes.

o Aliquoting is critical to avoid repeated freeze-thaw cycles, which can lead to degradation of
the compound and precipitation.[1]

o Store the aliquots according to the recommended conditions outlined in the storage table

below.
Stock Solution Storage Conditions:
Storage ]
Shelf Life Notes Reference
Temperature

Suitable for short- to
-20°C Up to 1 month ) [1]
medium-term storage.

Recommended for
long-term storage to

-80°C Up to 6 months ) [1]
ensure maximum

stability.

Note: Before use, thaw a single aliquot at room temperature and ensure the solution is clear
before diluting it into your experimental medium. Avoid storing diluted aqueous solutions for
more than one day.

Visualizations
Workflow for YL-939 Stock Solution Preparation

The following diagram illustrates the step-by-step workflow for preparing a YL-939 stock
solution.
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Caption: Workflow for preparing YL-939 stock solution.
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Signaling Pathway of YL-939

This diagram illustrates the mechanism of action of YL-939 in inhibiting ferroptosis.
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Caption: Mechanism of YL-939 in ferroptosis inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
YL-939 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857255#how-to-prepare-yl-939-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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